Cas no 1235288-75-1 (N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1235288-75-1
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5452502
• PubChem ID: 49671812
• Update Time: 2025-11-06

N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• VU0506338-2
• VU0506338-1
• F2964-2189
• N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• N-methyl-2-[5-(3-nitrophenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• N-methyl-2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide
• AKOS024477351
• 1235288-75-1
• N-Methyl-2-[[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H16N4O3S/c1-19-17(23)12-26-18-20-11-16(21(18)14-7-3-2-4-8-14)13-6-5-9-15(10-13)22(24)25/h2-11H,12H2,1H3,(H,19,23)
• InChI Key： YTYDLMFBAWOBQY-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.71±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1235288-75-1)

N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1235288-75-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities. The presence of a nitrophenyl group and a sulfanylacetamide moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and structural complexity have made it a subject of interest for researchers studying enzyme inhibition, receptor modulation, and signal transduction pathways. Recent studies have highlighted its potential role in targeting specific protein-protein interactions, which are often implicated in various diseases. Given the growing demand for novel therapeutic agents, N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is being investigated for its pharmacokinetic properties and bioavailability.

In the context of current research trends, this compound aligns with the focus on small-molecule inhibitors and targeted therapies. Researchers are particularly interested in its potential applications in cancer research, inflammatory diseases, and neurological disorders. The nitrophenyl group, in particular, is known to contribute to the compound's ability to interact with electron-deficient biological targets, enhancing its binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide involves multi-step reactions, including imidazole ring formation, nitration, and sulfanylacetamide conjugation. These steps require careful optimization to ensure high yield and purity, which are critical for its subsequent applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity.

The compound's solubility, stability, and reactivity under various conditions are also key areas of investigation. Understanding these properties is essential for its formulation and delivery in potential therapeutic applications. For instance, its lipophilicity and partition coefficient can influence its cellular uptake and distribution in biological systems.

In addition to its pharmaceutical potential, N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide has also been explored in material science and catalysis. Its unique electronic properties and molecular architecture make it a valuable building block for designing functional materials and catalysts. This versatility underscores the compound's significance across multiple disciplines.

As the scientific community continues to explore the structure-activity relationships of imidazole derivatives, N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide remains a compound of high interest. Its mechanistic insights and potential applications are expected to contribute to advancements in medicinal chemistry and drug design. Future research will likely focus on optimizing its biological activity and minimizing any potential off-target effects.

For researchers and industry professionals, staying updated on the latest developments related to CAS No. 1235288-75-1 is crucial. The compound's patent status, synthetic routes, and biological data are frequently searched topics in scientific databases and search engines. By leveraging computational tools and high-throughput screening, scientists can further unlock the potential of this intriguing molecule.

In summary, N-methyl-2-{[5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide represents a fascinating area of research with broad implications for healthcare, biotechnology, and material science. Its multifunctional nature and diverse applications make it a compound worth watching in the coming years.